Cas no 2227811-15-4 (5-(1S)-3-amino-1-hydroxypropyl-2-nitrophenol)

• Product Name: 5-(1S)-3-amino-1-hydroxypropyl-2-nitrophenol
• CAS No: 2227811-15-4
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• CID: 5926091
• PubChem ID: 165672009
• Update Time: 2025-05-22

5-(1S)-3-amino-1-hydroxypropyl-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 5-(1S)-3-amino-1-hydroxypropyl-2-nitrophenol
• 5-[(1S)-3-amino-1-hydroxypropyl]-2-nitrophenol
• EN300-1815657
• 2227811-15-4

• Inchi： 1S/C9H12N2O4/c10-4-3-8(12)6-1-2-7(11(14)15)9(13)5-6/h1-2,5,8,12-13H,3-4,10H2/t8-/m0/s1
• InChI Key： GUMSBRORMMOFGT-QMMMGPOBSA-N
• SMILES： O[C@H](C1C=CC(=C(C=1)O)[N+](=O)[O-])CCN

Computed Properties

• Exact Mass: 212.07970687g/mol
• Monoisotopic Mass: 212.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 112Ų

Additional information on 5-(1S)-3-amino-1-hydroxypropyl-2-nitrophenol

5-(1S)-3-amino-1-hydroxypropyl-2-nitrophenol: A Comprehensive Overview

The compound 5-(1S)-3-amino-1-hydroxypropyl-2-nitrophenol (CAS No. 2227811-15-4) is a structurally complex organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique stereochemistry, which plays a crucial role in its pharmacological and chemical properties. Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, making it accessible for further research and development.

5-(1S)-3-amino-1-hydroxypropyl-2-nitrophenol belongs to the class of phenolic compounds, which are known for their versatility in chemical reactions and biological activities. The presence of the amino group (-NH₂) and the hydroxyl group (-OH) in its structure introduces a high degree of functional diversity. These functional groups are pivotal in determining the compound's reactivity, solubility, and interactions with biological systems.

Recent studies have highlighted the importance of stereochemistry in the biological activity of 5-(1S)-3-amino-1-hydroxypropyl-2-nitrophenol. The (1S) configuration at the hydroxyl-bearing carbon is critical for its interaction with specific biological targets, such as enzymes or receptors. This stereochemical specificity is a key factor in its potential application as a drug candidate or a lead compound in medicinal chemistry.

The synthesis of 5-(1S)-3-amino-1-hydroxypropyl-2-nitrophenol involves a multi-step process that combines principles from organic synthesis and stereochemistry. Researchers have employed various strategies, including asymmetric catalysis and enantioselective reactions, to achieve high enantiomeric excess (ee) in the final product. These methods not only ensure the correct stereochemistry but also improve the overall yield and purity of the compound.

In terms of applications, 5-(1S)-3-amino-1-hydroxypropyl-2-nitrophenol has shown promise in several areas. For instance, its nitro group (-NO₂) makes it a potential candidate for use in explosives or as an oxidizing agent in industrial processes. However, due to its complex structure and functional groups, it is more commonly explored for its biological applications.

Recent research has focused on the pharmacological properties of 5-(1S)-3-amino-1-hydroxypropyl-2-nitrophenol, particularly its anti-inflammatory and antioxidant activities. In vitro studies have demonstrated that this compound can inhibit key inflammatory pathways, making it a potential lead for developing novel anti-inflammatory drugs. Additionally, its ability to scavenge free radicals suggests that it could be used as an antioxidant additive in food or cosmetic products.

The development of efficient analytical methods for characterizing 5-(1S)-3-amino-1-hydroxypropyl-2-nitrophenol has also been a focus of recent research. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) have been employed to confirm its structure and purity. These methods are essential for ensuring the quality and consistency of the compound during both research and production phases.

Furthermore, computational chemistry has played a significant role in understanding the properties of 5-(1S)-3-amino-1-hydroxypropyl-2-nitrophenol. Molecular modeling studies have provided insights into its electronic structure, conformational flexibility, and potential binding modes with biological targets. These computational tools complement experimental studies by offering a deeper understanding of the compound's behavior at the molecular level.

In conclusion, 5-(1S)-3-amino-1-hydroxypropyl-2-nitrophenol (CAS No. 2227811-15-4) is a versatile compound with a wide range of potential applications. Its unique structure, stereochemistry, and functional groups make it an interesting subject for both fundamental research and applied development. As scientific advancements continue to unfold, this compound is likely to find new uses in fields such as pharmaceuticals, agrochemicals, and materials science.